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Compound of Interest

Compound Name: 4-Methoxycinnoline

Cat. No.: B1346487

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential of 4-Methoxycinnoline and its derivatives. This document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry. Due to the limited direct public information on 4-Methoxycinnoline, this guide
focuses on the well-documented chemistry of the parent cinnoline scaffold and provides
extrapolated data and methodologies relevant to the 4-methoxy derivative.

Chemical Structure and Properties

4-Methoxycinnoline is a heterocyclic aromatic compound. It consists of a benzene ring fused
to a pyridazine ring (a six-membered ring with two adjacent nitrogen atoms), with a methoxy
group substituted at the 4th position of the cinnoline ring system.

Chemical Structure:
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General Properties of Cinnoline Derivatives:

Cinnoline itself is a pale yellow solid with a melting point of 39 °C.[1] The properties of its
derivatives can vary significantly based on the nature and position of their substituents.
Methoxy substitution, as in 4-Methoxycinnoline, is expected to influence the compound's
electronic properties, solubility, and metabolic stability, which are critical parameters in drug
design.

While specific quantitative data for 4-Methoxycinnoline is not readily available in public
literature, the following table summarizes general properties of the parent cinnoline molecule
and highlights the expected influence of a 4-methoxy group.

Cinnoline (Parent Expected Influence of 4-
Property
Compound) Methoxy Group
Molecular Formula CsHeN2[1] CoHsN20
Molar Mass 130.15 g/mol [1] 160.17 g/mol
) Likely a solid at room
Appearance Pale yellow solid[1]
temperature
_ _ Expected to be higher than
Melting Point 39 °CJ[1] ) )
cinnoline
May be altered due to
pKa 2.64[2] )
electronic effects
Increased polarity may slightl
Solubility Soluble in organic solvents P y may SIghtly

increase aqueous solubility

Synthesis of 4-Substituted Cinnolines

Several synthetic routes to the cinnoline nucleus have been established, which can be adapted
to produce 4-methoxycinnoline. The primary methods involve the cyclization of appropriately
substituted benzene derivatives.

Richter Cinnoline Synthesis
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The classical Richter synthesis involves the diazotization of an ortho-aminoarylalkyne. To
synthesize a 4-substituted cinnoline, a suitably substituted o-aminophenylpropiolic acid would
be used. The introduction of a methoxy group at the 4-position would likely involve starting with
a precursor already bearing this substituent or by conversion of a 4-hydroxycinnoline.

Experimental Protocol: General Richter Synthesis

o Diazotization: An o-aminophenylpropiolic acid derivative is dissolved in an aqueous acidic
solution (e.g., HCI) and cooled to 0-5 °C. A solution of sodium nitrite in water is added
dropwise to form the diazonium salt.

e Cyclization: The diazonium salt solution is warmed, leading to intramolecular cyclization and
the formation of a 4-hydroxycinnoline-3-carboxylic acid.

o Decarboxylation and Reduction: The resulting product can be decarboxylated by heating,
and the 4-hydroxy group can be converted to a methoxy group via Williamson ether
synthesis or other methylation techniques.

Borsche Cinnoline Synthesis

This method involves the cyclization of arylhydrazones of a-ketoesters. This route offers
versatility in accessing various substituted cinnolines.

Experimental Protocol: General Borsche Synthesis

e Hydrazone Formation: A substituted phenylhydrazine is condensed with an a-ketoester to
form the corresponding arylhydrazone.

e Cyclization: The arylhydrazone is treated with a strong acid (e.g., sulfuric acid or
polyphosphoric acid) to induce cyclization, yielding a 4-hydroxycinnoline derivative.

» Methylation: The 4-hydroxy group can then be methylated to afford the 4-methoxycinnoline.

Figure 1. Workflow for the Borsche synthesis of 4-Methoxycinnoline.

Biological Activities of Cinnoline Derivatives
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The cinnoline scaffold is considered a "privileged structure” in medicinal chemistry due to its
presence in a wide range of biologically active compounds.[3][4] While the specific activity of 4-

Methoxycinnoline is not documented, its derivatives have shown significant potential in

various therapeutic areas.

Summary of Reported Biological Activities:

Activity Description Key Findings
Cinnoline derivatives have Some compounds show potent
] demonstrated cytotoxic effects inhibitory activity against
Anticancer

against various cancer cell

lines.[4]

specific kinases involved in

cancer progression.[4]

Antibacterial

The cinnoline ring system is a
component of some

antibacterial agents.[5][6]

Derivatives have shown
activity against both Gram-
positive and Gram-negative

bacteria.[6]

Antifungal

Certain cinnoline derivatives

exhibit antifungal properties.[4]

Activity has been reported
against pathogenic fungi like
Candida albicans and

Aspergillus niger.[6]

Anti-inflammatory

Some cinnoline compounds
have been investigated for

their anti-inflammatory effects.

[2]14]

These compounds can
modulate inflammatory

pathways.

Antitubercular

The cinnoline nucleus has
been explored for the
development of new

antitubercular drugs.[5]

Some derivatives have shown
promising activity against

Mycobacterium tuberculosis.

Figure 2. Reported biological activities of cinnoline derivatives.

Future Directions
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The diverse biological activities of cinnoline derivatives suggest that 4-Methoxycinnoline could
be a valuable scaffold for the development of novel therapeutic agents. Further research is
warranted to synthesize and characterize this compound and to evaluate its pharmacological
profile. The methoxy group at the 4-position could potentially enhance binding to biological
targets and improve pharmacokinetic properties, making it an attractive candidate for further
investigation in drug discovery programs.

Disclaimer: This document is for informational purposes only and is intended for a scientific
audience. The information provided is based on a review of publicly available literature on
cinnoline and its derivatives. Specific properties and activities of 4-Methoxycinnoline require
experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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